Cas no 820236-43-9 (Cyclopentanecarboxylic acid, 2-hydroxy-3-(1-methylethyl)-, ethyl ester)

• Product Name: Cyclopentanecarboxylic acid, 2-hydroxy-3-(1-methylethyl)-, ethyl ester
• CAS No: 820236-43-9
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 700691
• PubChem ID: 11264115
• Update Time: 2025-04-19

Cyclopentanecarboxylic acid, 2-hydroxy-3-(1-methylethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 2-hydroxy-3-(1-methylethyl)-, ethyl ester
• ethyl 2-hydroxy-3-propan-2-ylcyclopentane-1-carboxylate
• DTXSID30460476
• 820236-43-9

• Inchi： 1S/C11H20O3/c1-4-14-11(13)9-6-5-8(7(2)3)10(9)12/h7-10,12H,4-6H2,1-3H3
• InChI Key： SQDISOFSMMZHOF-UHFFFAOYSA-N
• SMILES： OC1C(C(=O)OCC)CCC1C(C)C

Computed Properties

• Exact Mass: 200.14124450g/mol
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų